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3,4-Dihydroxy-5-methylfuran-

2(5H)-one

CAS No.: 3566-57-2

Cat. No.: B1395471 Get Quote

Introduction

Furanones are a critical class of heterocyclic compounds, commanding significant attention

across the pharmaceutical, food science, and chemical industries. Their characteristic five-

membered ring structure is a scaffold for potent signaling molecules, key flavor and aroma

contributors, and versatile intermediates in synthetic chemistry.[1] For instance, 4-hydroxy-2,5-

dimethyl-3(2H)-furanone (Furaneol®) is a quintessential flavor compound responsible for the

sweet, fruity aroma of strawberries and pineapples, while other furanone derivatives serve as

building blocks for novel therapeutics.[1][2][3]

However, the physicochemical properties of furanones—ranging from volatile aroma

compounds to polar, thermally labile structures—present considerable analytical challenges.[4]

[5] Direct analysis is often hampered by their high polarity, instability at elevated temperatures,

and the complexity of the matrices in which they are found. This guide provides a detailed

exploration of the primary analytical techniques for the robust identification and quantification of

furanone compounds, moving beyond mere procedural lists to explain the causal logic behind

methodological choices. We present self-validating workflows that integrate sample

preparation, separation science, and spectral analysis to ensure trustworthy and reproducible

results.
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Strategic Overview: A Multi-Modal Analytical
Approach
No single technique is universally optimal for all furanone analyses. The choice is dictated by

the analyte's properties (e.g., volatility, concentration) and the sample matrix. A comprehensive

strategy often involves a primary separation technique coupled with a definitive identification

method. This workflow ensures both efficient screening and unambiguous structural

confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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